(2Z)-2-hydroxyimino-2-(1,2,4-oxadiazol-3-yl)acetonitrile

• Molecular Formula: C4H2N4O2
• Molecular Weight: 138.08 g/mol
• IUPAC Name: (2Z)-2-hydroxyimino-2-(1,2,4-oxadiazol-3-yl)acetonitrile
• InChI: InChI=1S/C4H2N4O2/c5-1-3(7-9)4-6-2-10-8-4/h2,9H/b7-3-
• InChI Key: GUQPCELUXYNPLH-CLTKARDFSA-N
• Isomeric SMILES: C1=NC(=NO1)/C(=N\O)/C#N
• Canonical SMILES: C1=NC(=NO1)C(=NO)C#N

Description

(2Z)-2-hydroxyimino-2-(1,2,4-oxadiazol-3-yl)acetonitrile is a compound that belongs to the class of 1,2,4-oxadiazoles. . The presence of both oxime and oxadiazole functional groups in this compound makes it a versatile molecule with unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2Z)-2-hydroxyimino-2-(1,2,4-oxadiazol-3-yl)acetonitrile typically involves the reaction of amidoximes with nitriles. One common method is the 1,3-dipolar cycloaddition of nitrile oxides to nitriles, which proceeds through the generation of nitrile oxides in situ from chloroximes . The reaction is usually carried out in a basic medium, such as sodium hydroxide or potassium carbonate, and requires careful control of temperature and reaction time to achieve high yields.

Industrial Production Methods

Industrial production of 1,2,4-oxadiazoles, including this compound, often involves scalable synthetic routes that ensure safety and efficiency. One such method is the use of carbonyl diimidazoles (CDI) in toluene, which allows for the formation of 1,2,4-oxadiazole derivatives under mild conditions . This method is advantageous due to its simplicity and the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(2Z)-2-hydroxyimino-2-(1,2,4-oxadiazol-3-yl)acetonitrile undergoes various chemical reactions, including:

Oxidation: The oxime group can be oxidized to form nitrile oxides, which can further participate in cycloaddition reactions.

Reduction: The oxime group can be reduced to form amines, which can be useful intermediates in organic synthesis.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles like amines for substitution reactions . The reactions are typically carried out under controlled temperatures and in the presence of appropriate solvents to ensure high selectivity and yield.

Major Products Formed

The major products formed from these reactions include nitrile oxides, amines, and substituted oxadiazoles, which can be further utilized in various synthetic applications .

Scientific Research Applications

Chemistry: It serves as a valuable intermediate in the synthesis of complex organic molecules and heterocycles.

Biology: The compound exhibits significant biological activities, including antibacterial, antiviral, and antifungal properties.

Medicine: It has potential therapeutic applications due to its ability to interact with biological targets and inhibit the growth of pathogenic microorganisms.

Industry: The compound is used in the development of new materials with unique properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of (2Z)-2-hydroxyimino-2-(1,2,4-oxadiazol-3-yl)acetonitrile involves its interaction with specific molecular targets and pathways. The oxime group can form hydrogen bonds with biological macromolecules, while the oxadiazole ring can participate in π-π interactions and hydrogen bonding . These interactions can disrupt the normal function of enzymes and proteins, leading to the inhibition of microbial growth and other biological effects .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (2Z)-2-hydroxyimino-2-(1,2,4-oxadiazol-3-yl)acetonitrile include other 1,2,4-oxadiazole derivatives, such as:

• 2-(1,2,4-oxadiazol-3-yl)acetonitrile
• 2-(1,2,4-oxadiazol-5-yl)acetonitrile
• 2-(1,2,4-oxadiazol-3-yl)propanoic acid .

Uniqueness

The uniqueness of this compound lies in its combination of oxime and oxadiazole functional groups, which confer distinct chemical reactivity and biological activity.